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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B078617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct experimental data is available for the environmental fate and toxicity

of Disperse Brown 4 (C.I. 11152:1). Therefore, this guide incorporates data from structurally

similar disperse brown dyes as a proxy, and this limitation should be considered when

interpreting the information presented.

Introduction
Disperse Brown 4, identified by C.I. Number 11152:1 and CAS Number 12223-16-4, is a

single azo class disperse dye.[1] Its molecular formula is C16H15BrCl2N4O4, with a molecular

weight of 478.12.[1] Disperse dyes, including Disperse Brown 4, are primarily used in the

textile industry to color synthetic hydrophobic fibers. Due to their low water solubility, they are

applied as a fine dispersion. This characteristic, however, contributes to their potential

environmental persistence. Concerns have been raised regarding the environmental fate and

toxicological profile of disperse dyes, as some are known to have the potential to cause allergic

reactions, while others are suspected carcinogens.

Environmental Fate
The environmental fate of a chemical substance describes its transport and transformation in

the environment. For Disperse Brown 4, its persistence, bioaccumulation potential, and

mobility are key considerations.
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Persistence and Degradation
Disperse dyes are generally resistant to degradation.[2] A screening assessment of the

structurally similar Disperse Brown 1:1 suggests that it is expected to be persistent in water,

sediment, and soil.[3]

Biodegradation: Information on the aerobic and anaerobic biodegradation of Disperse Brown
4 is not readily available. However, studies on other disperse brown dyes, such as Disperse

Brown 118 and Disperse Brown 3REL, have demonstrated that biodegradation can occur

under specific conditions with certain microorganisms. For instance, Brevibacillus laterosporus

has been shown to degrade Disperse Brown 118, while Bacillus sp. VUS can degrade

Disperse Brown 3REL. The degradation of azo dyes often involves the reductive cleavage of

the azo bond (-N=N-), which can lead to the formation of aromatic amines. Some of these

aromatic amines are of toxicological concern.

Photodegradation: Disperse dyes are generally designed to be lightfast and are therefore quite

resistant to photodegradation.[2] Studies on a range of commercial dyes have shown that they

exhibit slow degradation under natural sunlight.[2]

Bioaccumulation
The potential for a substance to accumulate in living organisms is a critical aspect of its

environmental risk assessment. A screening assessment for the analogous Disperse Brown 1:1

indicates a moderate to high octanol-water partition coefficient (log Kow) ranging from 4.1 to

4.8.[3] This suggests a potential for bioaccumulation in aquatic organisms. The PubChem

database also lists the structurally similar "Disperse Brown 1" as having hazard traits for

bioaccumulation and environmental persistence.

Mobility and Transport
The mobility of Disperse Brown 4 in the environment is largely dictated by its low water

solubility and its tendency to adsorb to solids. The high log Koc (read-across value of 3.4 to

4.2) for the similar Disperse Brown 1:1 suggests a strong affinity for organic matter in soil and

sediment.[3] Consequently, after release into aquatic environments, Disperse Brown 4 is

expected to partition primarily to sediments and, to a lesser extent, to agricultural soils

amended with sewage sludge.[3]
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Ecotoxicity
The ecotoxicity of Disperse Brown 4 refers to its potential to cause adverse effects on aquatic

and terrestrial organisms.

Aquatic Toxicity
Specific aquatic toxicity data (LC50 for fish, EC50 for Daphnia magna, and EC50 for algae) for

Disperse Brown 4 are not available in the public domain. However, the general class of

disperse dyes is known to exhibit toxicity to aquatic life. The breakdown products of azo dyes,

aromatic amines, can also be toxic.

Terrestrial Toxicity
No specific data on the toxicity of Disperse Brown 4 to terrestrial organisms was found. Due to

its expected partitioning to soil and sediment, the potential for exposure to soil-dwelling

organisms exists.

Data Summary
Table 1: Physicochemical Properties and Environmental Fate Parameters of Disperse Brown
4 and its Analogues
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Parameter Value Data Source

Disperse Brown 4

C.I. Number 11152:1 [1]

CAS Number 12223-16-4 [1]

Molecular Formula C16H15BrCl2N4O4 [1]

Molecular Weight 478.12 [1]

Disperse Brown 1:1

(Analogue)

Log Kow 4.1 - 4.8 [3]

Log Koc 3.4 - 4.2 (read-across) [3]

Persistence
Expected to be persistent in

water, sediment, and soil
[3]

Table 2: Ecotoxicity Data for Structurally Similar Disperse Dyes (Read-Across)
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Test Organism Endpoint Value (mg/L) Substance Data Source

Daphnia magna Chronic NOEC -
Disperse Yellow

3
[4]

Daphnia magna Chronic LOEC -
Disperse Yellow

3
[4]

Fish (various) Acute LC50 - - -

Algae (various) EC50 - - -

Note: Specific

quantitative

values for the

ecotoxicity of

Disperse Brown

4 are not

available. The

table indicates

the type of data

that would be

relevant.

Experimental Protocols
Detailed experimental protocols for studies specifically on Disperse Brown 4 are not available.

The following are generalized protocols based on standard methods for testing the

environmental fate and toxicity of dyes.

Biodegradation Study (based on OECD 301F)
Objective: To assess the ready biodegradability of Disperse Brown 4 in an aerobic aqueous

medium.

Methodology:

Test System: Manometric respirometry.
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Inoculum: Activated sludge from a domestic wastewater treatment plant.

Test Substance Concentration: A known concentration of Disperse Brown 4 is added to the

test medium. Due to its low solubility, it may be necessary to use a carrier solvent or a

dispersing agent.

Procedure: The consumption of oxygen by the microbial population in the presence of the

test substance is measured over a 28-day period.

Analysis: The percentage of biodegradation is calculated based on the ratio of the measured

oxygen consumption to the theoretical oxygen demand (ThOD).

Pass Criteria: The substance is considered readily biodegradable if it reaches 60% of its

ThOD within a 10-day window during the 28-day test.[5]

Acute Toxicity Test with Daphnia magna (based on
OECD 202)
Objective: To determine the acute immobilization of Daphnia magna when exposed to

Disperse Brown 4.

Methodology:

Test Organism:Daphnia magna (less than 24 hours old).

Test Substance: A series of concentrations of Disperse Brown 4 are prepared in a suitable

medium.

Procedure: Daphnids are exposed to the test concentrations for 48 hours.

Endpoint: The number of immobilized daphnids is recorded at 24 and 48 hours.

Analysis: The EC50 (the concentration that causes immobilization in 50% of the daphnids) is

calculated.

Analytical Detection in Environmental Samples (based
on HPLC)
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Objective: To quantify the concentration of Disperse Brown 4 in water and sediment samples.

Methodology:

Sample Preparation:

Water: Solid-phase extraction (SPE) to concentrate the analyte.

Sediment/Soil: Solvent extraction followed by clean-up.

Instrumentation: High-Performance Liquid Chromatography (HPLC) coupled with a suitable

detector (e.g., Diode Array Detector or Mass Spectrometry).

Chromatographic Conditions:

Column: C18 reverse-phase column.

Mobile Phase: A gradient of an aqueous solution (e.g., water with a buffer) and an organic

solvent (e.g., acetonitrile or methanol).

Quantification: The concentration of Disperse Brown 4 is determined by comparing the

peak area of the sample to a calibration curve prepared with known standards.
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Environmental fate pathway of Disperse Brown 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Environmental Fate and Toxicity of Disperse Brown
4: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078617#environmental-fate-and-toxicity-of-disperse-
brown-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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